tert-Butyldiphenylmethanol
Overview
Description
Synthesis Analysis
The synthesis of tert-butyl-containing compounds is highlighted in several studies. For instance, tert-butyl 2,5-diaryl-3-oxopent-4-ynoates are synthesized from arylacetylenes and tert-butyl 2-phenylmalonate acid chloride, which are then activated by silver salts to induce cyclizations . Additionally, tert-butyl and 2,6-di(tert-butyl)-4-methylphenyl cyclopropanecarboxylates are lithiated and reacted with various electrophiles to produce substituted esters, which can be further processed into carboxylic acids or methanols .
Molecular Structure Analysis
The molecular structure of tert-Butyldiphenylmethanol would consist of a tert-butyl group attached to a methanol where the hydroxyl group is bonded to a carbon that is also bonded to two phenyl groups. The steric hindrance provided by the tert-butyl group can affect the compound's reactivity and physical properties. The papers do not directly analyze the molecular structure of tert-Butyldiphenylmethanol but do provide insights into the behavior of tert-butyl groups in various molecular frameworks .
Chemical Reactions Analysis
The chemical reactivity of tert-butyl groups is explored through various reactions. For example, tert-butyl nitrite is used as both an oxidant and a N1 synthon in a multicomponent reaction, leading to the formation of fused quinolines and isoquinolines through sequential C-N bond formations . The tert-butyl group's influence on reactivity is also evident in the generation and reactions of lithiated tert-butyl cyclopropanecarboxylates .
Physical and Chemical Properties Analysis
The physical and chemical properties of tert-butyl derivatives are influenced by the tert-butyl group's steric effects. For instance, tert-butylpivaloylphosphane is reported to be thermally stable, while phenylpivaloylphosphane decomposes under light to produce various compounds . The synthesis of methyl tert-butyl ether from tert-butyl alcohol and methanol using dodecatungstophosphoric acid supported on clay demonstrates the tert-butyl group's role in catalysis and selectivity .
Scientific Research Applications
Specific Scientific Field
Summary of the Application
Tert-butyl alcohol is used for the lyophilization of pharmaceuticals. Its advantages include increased solubility of hydrophobic drugs, enhanced product stability, shorter reconstitution time, and decreased processing time .
Methods of Application
This work investigates the interactions between two model proteins, lactate dehydrogenase and myoglobin, and various excipients (mannitol, sucrose, 2-hydroxypropyl-β-cyclodextrin and Tween 80) in the presence of tert-butyl alcohol. The mixtures of these components were thermally characterized by differential scanning calorimetry and freeze-drying microscopy .
Results or Outcomes
Both experiments and simulations revealed that tert-butyl alcohol had a detrimental impact on the recovery of the two investigated proteins, and no combination of excipients yielded a satisfactory recovery when the organic solvent was present within the formulation .
Bioconversion in Bacterial Culture
Specific Scientific Field
Summary of the Application
Two compounds containing tert-butylphenol groups were produced during the culture of Paenibacillus odorifer, a bacterial strain associated with the crustose lichen, Rhizocarpon geographicum .
Methods of Application
The entire structures of the two compounds were identified by one-dimensional (1D) and two-dimensional (2D) NMR and high-resolution electrospray ionisation mass spectrometry (HRESIMS) spectroscopic analyses .
Results or Outcomes
Compound 1 exhibited significant cytotoxicity against B16 murine melanoma and HaCaT human keratinocyte cell lines with micromolar half maximal inhibitory concentration (IC 50) values .
properties
IUPAC Name |
2,2-dimethyl-1,1-diphenylpropan-1-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20O/c1-16(2,3)17(18,14-10-6-4-7-11-14)15-12-8-5-9-13-15/h4-13,18H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YOVSPPKJDDWJML-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(C1=CC=CC=C1)(C2=CC=CC=C2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60168014 | |
Record name | tert-Butyldiphenylmethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60168014 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.34 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
tert-Butyldiphenylmethanol | |
CAS RN |
1657-60-9 | |
Record name | tert-Butyldiphenylmethanol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001657609 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | tert-Butyldiphenylmethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60168014 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.